N,N-dimethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide

• IUPAC Name: N,N-dimethyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C19H19N3O2/c1-13-8-10-14(11-9-13)18-15-6-4-5-7-16(15)19(24)22(20-18)12-17(23)21(2)3/h4-11H,12H2,1-3H3
• InChI Key: NOMLKYXKHJZMFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CC(=O)N(C)C
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N,N-dimethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide involves multiple steps, including reactions such as acylation, reduction, and condensation. Typically, these compounds are synthesized using precursors like N-methylchloroacetamide and various phenol derivatives under conditions that may involve catalysts like potassium hydroxide and solvents like N,N-dimethylformamide (DMF) for optimal yields (Gong Fenga, 2007).

Molecular Structure Analysis

The molecular structure of related compounds is typically confirmed using techniques such as NMR, X-ray diffraction, and density functional theory (DFT) studies. These analyses provide insights into the conformation, molecular electrostatic potential, and frontier molecular orbitals, which are essential for understanding the compound's reactivity and interactions with biological targets (Yiding Geng et al., 2023).

Chemical Reactions and Properties

Compounds like N,N-dimethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide undergo various chemical reactions, including silylation, which leads to the formation of silaheterocyclic compounds. These reactions are influenced by factors like the choice of reagents and conditions such as temperature and solvent. The resulting products have unique properties and potential applications in different fields, including material science and pharmaceuticals (N. Lazareva et al., 2017).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystal structure, are determined through various spectroscopic and crystallographic methods. These properties are crucial for the compound's application in different domains, including its formulation into usable pharmaceutical products or materials (S. Dou et al., 1997).

Scientific Research Applications

Synthesis and Characterization

N,N-dimethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide's applications in scientific research primarily involve its synthesis and characterization for various uses. For instance, one study detailed the synthesis and characterization of new metallophthalocyanines with four phenoxyacetamide units, showcasing its application in the creation of compounds with improved solubility and potential for varied scientific uses (Ağırtaş & İzgi, 2009).

Anticancer and Antimicrobial Activity

Another area of interest is the exploration of its derivatives for anticancer and antimicrobial activities. A notable study synthesized new N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, testing their inhibition activity against cancer cell lines and antimicrobial properties, thus highlighting the potential therapeutic applications of compounds derived from N,N-dimethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide (Kumar et al., 2019).